Cas no 108180-16-1 (Estr-4-ene-3,17-dione,10-(2R)-thiiranyl- (9CI))

• Product Name: Estr-4-ene-3,17-dione,10-(2R)-thiiranyl- (9CI)
• CAS No: 108180-16-1
• MF: C₂₀H₂₆O₂S
• MW: 330.484244823456
• CID: 194079
• PubChem ID: 175514
• Update Time: 2025-04-19

Estr-4-ene-3,17-dione,10-(2R)-thiiranyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-ene-3,17-dione,10-(2R)-thiiranyl- (9CI)
• (10ξ)-10-[(2R)-2-Thiiranyl]estr-4-ene-3,17-dione
• 10-thiirane-4-estrene-3,17-dione
• (10xi)-10-[(2R)-thiiran-2-yl]estr-4-ene-3,17-dione
• 10-Thiiranyl-4-estrene-3,17-dione
• 10-Thiiranyl-AD
• Estr-4-ene-3,17-dione, 10-thiiranyl-, (10(R))-
• 108180-16-1
• 10-(Thiiran-2-yl)estr-4-ene-3,17-dione
• DTXSID30910643
• (8S,9S,13S,14S)-13-methyl-10-[(2R)-thiiran-2-yl]-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione

• Inchi： 1S/C20H26O2S/c1-19-8-7-16-14(15(19)4-5-17(19)22)3-2-12-10-13(21)6-9-20(12,16)18-11-23-18/h10,14-16,18H,2-9,11H2,1H3/t14-,15-,16-,18-,19-,20?/m0/s1
• InChI Key： ZSIYAFPOXRGFRA-PGYXPUGXSA-N
• SMILES： S1C[C@H]1C12CCC(C=C1CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 330.16548
• Monoisotopic Mass: 330.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives